
physical properties of 2-Bromo-5-
methoxyaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-5-methoxyaniline

Cat. No.: B1269708 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-5-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-5-methoxyaniline, an important intermediate in the pharmaceutical, agrochemical, and

dye industries.[1] This document outlines its key physical data, details the experimental

methodologies for their determination, and presents logical and experimental workflows

through specialized diagrams.

Core Physical and Chemical Properties
2-Bromo-5-methoxyaniline, with the CAS Number 59557-92-5, is an aromatic amine

distinguished by a bromine atom at the 2-position and a methoxy group at the 5-position of the

aniline ring.[1] This substitution pattern makes it a versatile reagent in organic synthesis.[1]

Data Presentation
The quantitative physical properties of 2-Bromo-5-methoxyaniline are summarized in the

table below for ease of reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₈BrNO [2][3][4]

Molecular Weight 202.05 g/mol [2][4]

CAS Number 59557-92-5 [2]

Appearance
White to light yellow or brown

solid/liquid mixture
[3]

Melting Point 55 - 56 °C Maksons Fine Chem

Boiling Point
98 - 100 °C at 25 mmHg; ~280

°C at 760 mmHg
Maksons Fine Chem, Chemsrc

Density Approximately 1.5 g/cm³ Chemsrc

Solubility

Slightly soluble in water;

Soluble in ethanol, acetone,

and dimethylformamide.

[3]

Experimental Protocols
Detailed methodologies for determining the key physical properties of 2-Bromo-5-
methoxyaniline are outlined below. These are standard procedures in organic chemistry for

compound characterization.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for a crystalline solid.[5] The capillary method is

a standard and widely accepted technique for its determination.[6][7]

Sample Preparation: A small amount of the crystalline 2-Bromo-5-methoxyaniline is finely

powdered using a mortar and pestle.[6] This powder is then packed into a thin-walled

capillary tube, sealed at one end, to a height of a few millimeters.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically

consists of a heated metal block or an oil bath, and a high-accuracy thermometer or a digital

temperature sensor.[5][6]
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Measurement: The sample is heated at a slow, controlled rate, typically around 1-2 °C per

minute, as it approaches the expected melting point.[5]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (the initial melting point) and the temperature at which the entire sample

becomes a clear liquid (the final melting point). This range is reported as the melting point.[5]

A sharp melting range (0.5-1.0 °C) is indicative of a pure compound.[5]

Boiling Point Determination (Thiele Tube Method)
For liquid compounds, the boiling point is a key physical constant. A common and efficient

method for determining the boiling point of a small sample is using a Thiele tube.[8]

Sample Preparation: A small volume (a few milliliters) of liquid 2-Bromo-5-methoxyaniline is

placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside

the test tube with the open end submerged in the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point oil (like paraffin oil), ensuring the sample is

immersed in the oil.[9]

Measurement: The side arm of the Thiele tube is gently heated, which allows for uniform

heating of the oil via convection currents.[9] Heating continues until a rapid and continuous

stream of bubbles emerges from the open end of the inverted capillary tube.

Data Recording: The heat source is then removed, and the apparatus is allowed to cool

slowly. The temperature at which the stream of bubbles stops and the liquid just begins to

enter the capillary tube is recorded as the boiling point.[9][10] This is the temperature at

which the vapor pressure of the liquid equals the external atmospheric pressure.[9]

Spectroscopic Analysis
While specific spectral data for 2-Bromo-5-methoxyaniline is not widely available in public

databases, the following standard techniques would be employed for its structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be

acquired by dissolving the compound in a deuterated solvent (e.g., CDCl₃) and placing it in a
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high-field NMR spectrometer. The resulting spectra would provide detailed information about

the chemical environment of the hydrogen and carbon atoms, respectively, confirming the

compound's structure.

Infrared (IR) Spectroscopy: An IR spectrum would be obtained by placing a small amount of

the sample (as a thin film or in a KBr pellet) in the path of an infrared beam. The absorption

bands would indicate the presence of specific functional groups, such as N-H stretches for

the amine and C-O stretches for the methoxy group.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight and fragmentation pattern of the compound. For 2-Bromo-5-methoxyaniline, the

mass spectrum would show a molecular ion peak corresponding to its molecular weight, and

the characteristic isotopic pattern of bromine would be evident. PubChem indicates that a

GC-MS spectrum is available from John Wiley & Sons, Inc.[2]

Visualizations
The following diagrams, created using the DOT language, illustrate key aspects of 2-Bromo-5-
methoxyaniline's properties and synthesis.
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Caption: Key physical properties of 2-Bromo-5-methoxyaniline.

Experimental Workflow: Melting Point Determination

1. Sample Preparation
(Grind to fine powder)

2. Pack Capillary Tube
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Caption: Workflow for determining melting point via the capillary method.
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Synthesis of 2-Bromo-5-methoxyaniline

4-Bromo-3-nitroanisole

Reduction
(Reflux, 2h)

Fe, NH₄Cl
Ethanol/Water

2-Bromo-5-methoxyaniline

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-5-methoxyaniline from 4-Bromo-3-nitroanisole.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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